![molecular formula C4H7O2S2- B1264825 3-Sulfanyl-2-(sulfanylmethyl)propanoate](/img/structure/B1264825.png)
3-Sulfanyl-2-(sulfanylmethyl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-mercapto-2-mercaptomethylpropanoate(1-) is a monocarboxylic acid anion that is the conjugate base of 3-mercapto-2-mercaptomethylpropanoic acid; major species at pH 7.3. It is a conjugate base of a 3-mercapto-2-mercaptomethylpropanoic acid.
Scientific Research Applications
Catalytic Applications
Formylation and Acetylation of Alcohols : 3-Sulfanyl-2-(sulfanylmethyl)propanoate derivatives are employed as catalysts. Sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester, a derivative, is used for the formylation of alcohols under mild conditions, achieving good to excellent yields. It also catalyzes the acetylation of alcohols, demonstrating its effectiveness in chemical synthesis (Niknam & Saberi, 2009).
Condensation Reactions : This compound is effective as a recyclable catalyst in condensation reactions between aromatic aldehydes and pyrazolone, a reaction important in organic synthesis (Tayebi et al., 2011).
Synthetic Pathways
Synthesis of Antileukotrienic Agents : Derivatives of this compound have been synthesized as potential antileukotrienic drugs, illustrating their potential in pharmaceutical applications (Jampílek et al., 2004).
Synthesis of Stereoisomers : The compound has been involved in the synthesis of stereoisomers of certain amino acids, indicating its utility in the field of stereochemistry (Shiraiwa et al., 1998).
Chemoselective Synthesis : Its derivatives are used as recyclable catalysts for the chemoselective synthesis of 1,1-diacetates, demonstrating its utility in selective chemical reactions (Pargaleh Brojeni et al., 2013).
Peptide/Protein Synthesis : Sulfanylmethyl derivatives have been utilized in peptide synthesis, showcasing their relevance in biochemistry (Ohkawachi et al., 2020).
Analytical and Structural Studies
Quantitative Determination of Wine Odorants : The compound has been used in the synthesis of deuterated analogues for the quantitative determination of sulfur-containing wine odorants (Kotseridis et al., 2000).
Crystal Structure Analysis : Research on its derivatives has contributed to understanding crystal structures, important in materials science (Feng, 2013).
properties
Molecular Formula |
C4H7O2S2- |
---|---|
Molecular Weight |
151.2 g/mol |
IUPAC Name |
3-sulfanyl-2-(sulfanylmethyl)propanoate |
InChI |
InChI=1S/C4H8O2S2/c5-4(6)3(1-7)2-8/h3,7-8H,1-2H2,(H,5,6)/p-1 |
InChI Key |
KRHAHEQEKNJCSD-UHFFFAOYSA-M |
Canonical SMILES |
C(C(CS)C(=O)[O-])S |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.